ethyl 4-[1-(4-acetylphenyl)-2,5-dioxo-3-pyrrolidinyl]-1-piperazinecarboxylate
Overview
Description
Ethyl 4-[1-(4-acetylphenyl)-2,5-dioxo-3-pyrrolidinyl]-1-piperazinecarboxylate, commonly known as EAP or EAPC, is a synthetic compound that belongs to the class of piperazine derivatives. This compound has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.
Mechanism of Action
The exact mechanism of action of EAPC is not fully understood, but it is believed to work by modulating the activity of certain neurotransmitters in the brain. Specifically, it has been shown to enhance the release of dopamine and norepinephrine, which are important neurotransmitters involved in cognitive function and memory.
Biochemical and Physiological Effects:
EAPC has been shown to have a number of biochemical and physiological effects, including enhancing the release of dopamine and norepinephrine, increasing the activity of certain enzymes in the brain, and improving cognitive function and memory.
Advantages and Limitations for Lab Experiments
One of the main advantages of using EAPC in lab experiments is its ability to enhance cognitive function and memory, which can be useful in a variety of research applications. However, there are also some limitations to using EAPC, including the fact that its mechanism of action is not fully understood and that it may have some potential side effects.
Future Directions
There are a number of potential future directions for research on EAPC, including further studies on its mechanism of action, its potential therapeutic applications in the treatment of cognitive disorders, and its potential use as a tool for studying the neurochemistry of the brain. Additionally, there may be opportunities to develop new derivatives of EAPC that have even greater potential for scientific research.
Scientific Research Applications
EAPC has been found to have significant potential in scientific research, particularly in the field of neuroscience. It has been shown to enhance the release of dopamine and norepinephrine in the brain, which can have a positive effect on cognitive function and memory.
properties
IUPAC Name |
ethyl 4-[1-(4-acetylphenyl)-2,5-dioxopyrrolidin-3-yl]piperazine-1-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O5/c1-3-27-19(26)21-10-8-20(9-11-21)16-12-17(24)22(18(16)25)15-6-4-14(5-7-15)13(2)23/h4-7,16H,3,8-12H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQTAPXLVNWHNKV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C2CC(=O)N(C2=O)C3=CC=C(C=C3)C(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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